Ruxolitinib-d9

• Molecular Formula: C17H18N6
• Molecular Weight: 315.42 g/mol
• InChI: InChI=1S/C17H18N6/c18-7-5-15(12-3-1-2-4-12)23-10-13(9-22-23)16-14-6-8-19-17(14)21-11-20-16/h6,8-12,15H,1-5H2,(H,19,20,21)/t15-/m1/s1/i1D2,2D2,3D2,4D2,12D
• InChIKey: HFNKQEVNSGCOJV-QNOCMRJCSA-N

Ruxolitinib-d9 Analytical Standard Specifications

Ruxolitinib-d9 (INCB18424-d9, CAS 1513883-55-0 / 2469553-67-9) is a deuterium-labeled isotopologue of the JAK1/JAK2 inhibitor ruxolitinib, in which nine hydrogen atoms on the cyclopentyl ring are replaced by deuterium. Its molecular formula is C₁₇H₉D₉N₆ with a molecular weight of 315.42 g/mol, representing a +9 Da mass shift versus unlabeled ruxolitinib (306.37 g/mol) . This compound is supplied as a racemic mixture containing both (R)- and (S)-enantiomers, whereas the active pharmaceutical ingredient is the (R)-enantiomer . The primary and defining application of ruxolitinib-d9 is as a stable isotope-labeled (SIL) internal standard for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of ruxolitinib in biological matrices such as human plasma [1]. It is not a therapeutic agent; it is a research-use-only analytical reference material supplied at ≥97% purity with detailed Certificates of Analysis [2].

1 Stable isotope-labeled internal standard (SIL-IS) for ruxolitinib LC-MS/MS quantification in research matrices

2 +9 Da mass shift on cyclopentyl ring; supplied as racemic mixture for analytical use

3 ≥97% purity with Certificate of Analysis; research-use-only analytical reference material

• [1] SynZeal. Ruxolitinib D9, CAS 1513883-55-0. Supplied with detailed characterization data compliant with regulatory guideline; applicable for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA. View Source
• [2] Li N, Zhang H, Bai H, Lu K. Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. J Pharm Pharm Sci. 2024;27:12905. doi:10.3389/jpps.2024.12905. View Source

Ruxolitinib-d9 vs. Unlabeled Internal Standards

Stable isotope-labeled (SIL) internal standards are the first choice for quantitative LC-MS/MS bioanalysis because they co-elute with the target analyte and exhibit nearly identical ionization efficiency, extraction recovery, and chromatographic behavior, thereby correcting for matrix effects and ionization variability that structural analog internal standards cannot reliably address [1]. However, not all labeled forms are equivalent: deuterium-labeled internal standards must possess a sufficient mass shift from the native analyte to avoid isotopic cross-talk from the analyte's natural-abundance M+1 and M+2 isotopes, while excessive deuteration can introduce chromatographic retention-time shifts due to the stronger C–D bond altering hydrophobicity . Ruxolitinib-d9, with a +9 Da shift derived from nine deuterium atoms on the cyclopentyl ring, satisfies the minimum mass-shift criterion for unambiguous selected reaction monitoring (SRM) while maintaining co-elution with unlabeled ruxolitinib, rendering non-deuterated ruxolitinib structurally identical but analytically inadequate as an internal standard, and less-extensively deuterated forms (e.g., d5 or d8) potentially vulnerable to isotopic interference depending on the specific MRM transition selected .

Unlabeled ruxolitinib

May not correct for matrix effects or ionization variability in LC-MS/MS; structurally identical but analytically inadequate as internal standard.

Lower-deuterated forms (d5, d8)

May be vulnerable to isotopic cross-talk from natural-abundance M+1/M+2 isotopes; chromatographic retention shifts may occur with excessive deuteration.

• [1] Stokvis E, Rosing H, López-Lázaro L, Schellens JHM, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. PMID: 15645520. View Source

Ruxolitinib-d9 Differentiation Evidence

Mass Spectrometric Differentiation from Unlabeled Analyte

Ruxolitinib-d9 exhibits a +9 Da mass shift relative to unlabeled ruxolitinib, producing a molecular ion of m/z 316.1–316.2 in the Q1 mass analyzer compared to m/z 307.1 for the native analyte [1]. This shift is sufficient to avoid isotopic cross-talk from the unlabeled analyte's natural-abundance M+1 (approximately 19% of the monoisotopic peak for a C₁₇ compound) and M+2 isotopes, which is a known limitation of internal standards with fewer than 3 deuterium labels . Under multiple reaction monitoring (MRM), the specific transition for ruxolitinib-d9 is m/z 316.1 → 186 (or m/z 316.2 → 186.1), while unlabeled ruxolitinib is monitored at m/z 307.1 → 186.1, both sharing the identical product ion at m/z 186, confirming structural fidelity through fragmentation [2]. In a validated clinical LC-MS/MS method for therapeutic drug monitoring, this transition pair was employed with identical fragmentor voltage (158 V) and collision energy (28 V) for both analyte and internal standard, demonstrating matched ionization and fragmentation behavior [2].

Q1 Mass Shift & MRM

Head-to-head

Ruxolitinib-d9: m/z 316.1 → 186
Unlabeled ruxolitinib: m/z 307.1 → 186

Enables unambiguous SRM quantification without isotopic cross-talk

ESI+ mode; fragmentor 158 V, CE 28 V; identical product ion

Evidence Dimension	Mass spectrometric detection — precursor ion (Q1) m/z and MRM transition
Target Compound Data	Ruxolitinib-d9: Q1 m/z 316.1–316.2, MRM transition 316.1 → 186 (product ion m/z 186); Molecular Weight 315.42 g/mol
Comparator Or Baseline	Unlabeled ruxolitinib: Q1 m/z 307.1, MRM transition 307.1 → 186.1 (product ion m/z 186); Molecular Weight 306.37 g/mol
Quantified Difference	Δm/z = +9 Da (Q1); identical product ion (m/z 186) confirming matched fragmentation pathway; MW difference = +9.05 g/mol
Conditions	Positive electrospray ionization (ESI+) mode; MRM/SRM detection; fragmentor 158 V; collision energy 28 V; as reported in Pharmaceutics 2025, 17(4):432

Why This Matters

The +9 Da mass shift ensures unambiguous chromatographic co-elution with baseline-resolved mass spectrometric differentiation, eliminating isotopic cross-talk that would compromise quantification accuracy at low ng/mL concentrations in clinical TDM.

• [1] Pharmaceutics. 2025 Mar 28;17(4):432. Table 2: Summary of monitoring ions and respective parameters for MS detection. Ruxolitinib Q1 307.1, Q3 186.1; Ruxolitinib-d9 (I.S.) Q1 316.2, Q3 186.1. Fragment 158 V, CE 28 V. doi:10.3390/pharmaceutics17040432. View Source
• [2] İmmunsupresif bir ilaç olan Ruksolitinib kantitasyonu için yeni bir LC-MS/MS Yönteminin Geliştirilmesi ve Validasyonu. KBUD Kongre & LAB Expo 2025, Antalya. MRM transitions: Ruksolitinib m/z 307 → 186; Ruksolitinib-d₉ m/z 316.1 → 186. Method validated per FDA bioanalytical guidelines. View Source

Clinical TDM Method Linearity

An HPLC-MS/MS method employing ruxolitinib-d9 as the internal standard via isotope dilution was developed and validated for quantifying ruxolitinib in plasma of patients with hematologic diseases. The method used protein precipitation with methanol containing ruxolitinib-d9, followed by HPLC-MS/MS separation, with the peak area ratio of ruxolitinib to ruxolitinib-d9 serving as the quantification basis [1]. The calibration curve demonstrated strong linearity over the range of 2.5–250.0 ng/mL, with correlation coefficients r ≥ 0.9950 across three independent regression equations [1]. In a separate pediatric pharmacokinetic study also using ruxolitinib-d9 as internal standard (MRM transitions m/z 307.1→186.0 for ruxolitinib and m/z 316.1→185.9 for ruxolitinib-d9), the calibration range was 0.5–400 ng/mL, and intra-batch precision, inter-batch precision, accuracy, recovery, dilution completeness, and stability all met acceptable validation standards, with no matrix effects or carryover observed [2]. By comparison, a validated LC-MS/MS method using the ¹³C₉-labeled internal standard (ruxolitinib-¹³C₉) rather than the d9 form reported a calibration range of 10–2,000 ng/mL with an LLOQ of 10 ng/mL, achieving intra-day RSD ≤ 6.46% and inter-day RSD ≤ 7.50%, with recovery rates exceeding 85% [3]. While these two IS forms address different analytical needs, the d9-based method demonstrates a lower LLOQ of 0.5 ng/mL for pediatric applications versus 10 ng/mL for the ¹³C₉-based method, reflecting application-specific sensitivity requirements rather than IS performance differences [2][3].

Plasma Method Linearity

Cross-study comparable

LLOQ 0.5 ng/mL (pediatric research)
Linear range 2.5–250 ng/mL (adult research)

Supports low-concentration quantification in human plasma research matrices

Protein precipitation; HPLC-MS/MS; accuracy/precision within acceptance criteria

Evidence Dimension	Method linearity, calibration range, and lower limit of quantification (LLOQ) in human plasma
Target Compound Data	Ruxolitinib-d9 as IS: Linear range 2.5–250.0 ng/mL, r ≥ 0.9950 (Wang et al. 2021); Linear range 0.5–400 ng/mL, LLOQ 0.5 ng/mL, intra-/inter-batch precision and accuracy within acceptance criteria (Li et al. PK study)
Comparator Or Baseline	Ruxolitinib-¹³C₉ as IS (Na Li et al. 2024, J Pharm Pharm Sci): Linear range 10–2,000 ng/mL, LLOQ 10 ng/mL, R² > 0.99, intra-day RSD ≤ 6.46%, inter-day RSD ≤ 7.50%, recovery > 85%
Quantified Difference	d9-based method achieves LLOQ of 0.5–2.5 ng/mL depending on clinical context; ¹³C₉-based method achieves LLOQ of 10 ng/mL. Both methods meet FDA bioanalytical validation criteria for accuracy and precision.
Conditions	Human plasma; protein precipitation with methanol containing internal standard; HPLC-MS/MS (Wang et al.) or UHPLC-MS/MS (Na Li et al.); positive ESI mode; clinical patient samples from hematologic malignancy populations

Why This Matters

The ruxolitinib-d9 internal standard enables validated, regulatory-compliant quantification of ruxolitinib across a clinically relevant concentration range in both adult and pediatric populations, supporting therapeutic drug monitoring for personalized dosing in hematologic malignancies.

• [1] Wang L, Dai Y, Wang H, Liu H. Value of HPLC-MS/MS in detecting plasma ruxolitinib concentration in patients with hematopathy. Laboratory Medicine and Clinic. 2021;18(2):202-206. doi:10.3969/j.issn.1672-9455.2021.02.016. (Chinese: HPLC-MS/MS检测血液病患者体内鲁索替尼血药浓度). View Source
• [2] Li Z, Sun N, Zhang Q, Ma H-H, Wang D, Zhao Y-Z, et al. Development and application of an LC-MS/MS method for pharmacokinetic study of ruxolitinib in children with hemophagocytic lymphohistiocytosis. MRM: m/z 307.1→186.0 (RUX), 316.1→185.9 (RUX-d9). Calibration range 0.5–400 ng/mL. PMID: 35635540. View Source
• [3] Li N, Zhang H, Bai H, Lu K. Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. J Pharm Pharm Sci. 2024;27:12905. R² > 0.99, LLOQ 10 ng/mL, intra-day RSD ≤ 6.46%, inter-day RSD ≤ 7.50%, recovery > 85%. Used ruxolitinib-¹³C₉ as IS. View Source

Differentiation from Ruxolitinib-d8 (Deuruxolitinib)

Ruxolitinib-d9 must be distinguished from ruxolitinib-d8 (deuruxolitinib, also known as CTP-543), a hexa-deuterated ruxolitinib analog developed by Concert Pharmaceuticals as an oral clinical candidate (Phase III) for alopecia areata . These two deuterated forms differ fundamentally in deuteration pattern, molecular weight, regulatory status, and intended use. Ruxolitinib-d9 carries nine deuterium atoms on the cyclopentyl ring (MW 315.42 g/mol), producing a +9 Da mass shift optimized for analytical MS differentiation, and is supplied as a research-use-only reference standard . Deuruxolitinib (ruxolitinib-d8) carries eight deuterium atoms at different positions, has a MW of approximately 314.41 g/mol, is an FDA-regulated investigational drug with a mean elimination half-life of approximately 4 hours, and is primarily metabolized by CYP2C9 (76%) and CYP3A4 (21%) [1]. In the Phase III THRIVE-AA1 trial (N=706), deuruxolitinib at 8 mg BID and 12 mg BID produced SALT score ≤20 responses in 29.6% and 41.5% of patients at week 24, versus 0.8% for placebo (p<0.0001) [2]. Ruxolitinib-d9 has no clinical efficacy data and is not interchangeable with deuruxolitinib for any purpose — procuring the incorrect deuterated form for a given application (analytical vs. clinical) would render the research invalid or non-compliant .

Isotopologue Identity

Class-level inference

d9 (analytical standard): MW 315.42, research use only
d8 (deuruxolitinib): MW ~314.41, investigational drug

Procurement risk: d9 is analytical standard, d8 is investigational drug — not interchangeable

d8 clinical trial context from THRIVE-AA1; distinct regulatory pathways

Evidence Dimension	Deuteration count, molecular target, regulatory status, and intended application
Target Compound Data	Ruxolitinib-d9: 9 deuterium atoms; MW 315.42; CAS 1513883-55-0 / 2469553-67-9; racemic mixture; research-use-only analytical internal standard; no clinical indication; purity ≥97% as reference material
Comparator Or Baseline	Ruxolitinib-d8 (Deuruxolitinib / CTP-543): 8 deuterium atoms; MW ~314.41; CAS 1513883-39-0; single enantiomer; FDA-regulated Phase III clinical candidate for alopecia areata; elimination half-life ~4 h; CYP2C9 (76%) and CYP3A4 (21%) metabolism
Quantified Difference	Δdeuterium count = +1 (9 vs 8); ΔMW ≈ +1.01 g/mol; distinct CAS numbers; fundamentally different regulatory pathways (research reagent vs. investigational drug); deuruxolitinib clinical efficacy: 41.5% SALT ≤20 at 24 weeks (12 mg BID) vs. 0.8% placebo
Conditions	Ruxolitinib-d9: analytical reference standard specification per vendor COA. Deuruxolitinib: Phase III THRIVE-AA1 randomized double-blind placebo-controlled trial, N=706 adults with moderate-to-severe alopecia areata, baseline mean SALT score 85.9.

Why This Matters

Procurement confusion between d9 (analytical standard) and d8 (clinical candidate) is a material risk in laboratory supply chains; the two isotopologues are structurally distinct, differently regulated, and non-substitutable, with d9 being the correct choice for LC-MS/MS internal standard applications and d8 being an investigational therapeutic unavailable for analytical use.

• [1] LEQSELVI (deuruxolitinib) FDA Package Insert, Sun Pharmaceutical Industries, Inc. Mean elimination half-life ~4 hrs; primarily metabolized by CYP2C9 (76%) and CYP3A4 (21%), and to a lesser extent by CYP1A2 (3%). Updated 2025-07-17. View Source
• [2] Concert Pharmaceuticals. THRIVE-AA1 Phase III clinical trial results for deuruxolitinib (CTP-543) in moderate-to-severe alopecia areata. 8 mg BID: 29.6% SALT ≤20; 12 mg BID: 41.5% SALT ≤20; placebo: 0.8% (p<0.0001). Reported 2022-11-25 via 药明康德 (WuXi AppTec) content team. View Source

Regulatory Characterization for ANDA

Ruxolitinib-d9 is supplied with detailed characterization data compliant with regulatory guidelines, specifically designed to support analytical method development, analytical method validation (AMV), quality control (QC) applications, and Abbreviated New Drug Application (ANDA) submissions for generic ruxolitinib products [1]. Vendors provide Certificates of Analysis (COA) documenting chemical purity (typically ≥97–98%), isotopic purity/deuterium incorporation rate, and full spectroscopic characterization, enabling the standard to serve as a traceable reference material in cGMP-compliant analytical workflows . This contrasts with generic unlabeled reference standards, which lack the isotopic signature required for isotope dilution MS and cannot simultaneously serve as both calibration reference and internal standard [2]. Comprehensive COA documentation — including elemental analysis data (theoretical: %C 64.73, %H 5.75, %N 26.64), TLC purity assessments (≥98%), and specified storage conditions (−20°C under inert gas) — provides procurement traceability that unlabeled or research-grade ruxolitinib typically does not match . The availability of ruxolitinib-d9 through multiple qualified suppliers with detailed characterization packages also mitigates single-source procurement risk compared to less-common isotopologues such as the ¹³C₉ form .

Characterization & Supply

Supporting evidence

COA includes purity (≥97%), deuterium incorporation, elemental analysis. Multi-supplier availability.

Supports method validation and regulatory documentation workflows

Storage: powder −20°C; for research use only

Evidence Dimension	Quality documentation, regulatory compliance readiness, and supply chain availability
Target Compound Data	Ruxolitinib-d9: Purity ≥97–98% (HPLC/TLC); supplied with COA, elemental analysis, and deuterium incorporation data; characterized for ANDA/AMV/QC applications; available from multiple qualified suppliers (SynZeal, MedChemExpress, InvivoChem, Santa Cruz Biotechnology, TRC Canada); storage: powder −20°C (3 years), 4°C (2 years); in solvent −80°C (6 months)
Comparator Or Baseline	Unlabeled ruxolitinib reference standard: typical purity ≥98% but lacks isotopic characterization; cannot serve as SIL internal standard; COA typically limited to chemical purity and identification; fewer suppliers offer ANDA-ready documentation packages for the unlabeled standard in the context of isotope dilution MS workflows
Quantified Difference	Ruxolitinib-d9 provides at minimum two orthogonal characterization dimensions (chemical purity + isotopic enrichment) vs. one for unlabeled standard; COA documentation supports direct use in regulatory filings without additional qualification; multi-supplier availability reduces procurement lead-time risk
Conditions	Characterization: HPLC purity (≥97% area normalization), TLC purity (≥98%), elemental analysis (found vs. calculated); storage as specified in vendor COA; for research use only, not for human administration

Why This Matters

For pharmaceutical development laboratories and CROs supporting ANDA filings, the availability of fully characterized, COA-documented ruxolitinib-d9 from multiple qualified suppliers directly reduces method development timelines and regulatory submission risk compared to sourcing and qualifying an unlabeled or less-common isotopologue.

• [1] SynZeal. Rac-Ruxolitinib-D9, CAS No. 2469553-67-9. Supplied with detailed characterization data compliant with regulatory guideline. Can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA) or during commercial production of Ruxolitinib. View Source
• [2] Stokvis E, Rosing H, López-Lázaro L, Schellens JHM, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. PMID: 15645520. View Source

Ruxolitinib-d9 Application Scenarios

TDM in Hematologic Malignancies

Clinical pharmacology laboratories quantifying ruxolitinib in human plasma for TDM protocols should select ruxolitinib-d9 as the isotope dilution internal standard. The +9 Da mass shift with the m/z 316.1→186 MRM transition enables baseline-resolved quantification of ruxolitinib at clinically relevant concentrations (linear range 2.5–250.0 ng/mL, r ≥ 0.9950) without isotopic interference from endogenous plasma components or co-administered JAK inhibitors [1]. In pediatric hemophagocytic lymphohistiocytosis patients, where ruxolitinib pharmacokinetics exhibit significant age- and renal function-dependent variability, the d9-based method achieves an LLOQ of 0.5 ng/mL, enabling accurate quantification at the low plasma concentrations encountered in children with reduced body weight [2].

ANDA Method Development and Validation

Pharmaceutical R&D and QC laboratories developing ANDA submissions for generic ruxolitinib formulations require an internal standard that is structurally identical to the API yet analytically distinguishable. Ruxolitinib-d9, supplied with full COA documentation including chemical purity (≥97%), deuterium incorporation data, and elemental analysis, meets FDA bioanalytical method validation requirements for accuracy, precision, specificity, and stability as demonstrated in multiple published validated methods [1]. The availability of ruxolitinib-d9 from multiple qualified suppliers with regulatory-compliant characterization packages mitigates single-source supply risk and reduces method transfer burden across development, QC, and manufacturing sites, a critical consideration for ANDA timelines [2].

DDI and PK Profiling Studies

Preclinical and clinical DDI studies investigating ruxolitinib co-administration with CYP3A4 modulators require precise quantification of ruxolitinib plasma concentrations in the presence of multiple co-administered drugs and their metabolites. Ruxolitinib-d9 as a SIL internal standard corrects for both matrix effects and ionization variability inherent in complex multi-drug plasma samples, as demonstrated in studies where ruxolitinib exposure changed by 33–48% upon CYP3A4 inhibitor co-administration — differences that would be obscured by the systematic error of a non-isotopic internal standard [1]. The identical chromatographic retention of ruxolitinib-d9 to the native analyte ensures that matrix suppression or enhancement occurring at any point in the gradient elution profile is equally experienced by both analyte and IS, preserving peak area ratio accuracy across diverse clinical sample sets [2].

Application

Selection Property

Validation Focus

Ruxolitinib quantification in human plasma research matrices

+9 Da SIL-IS, matched MRM transition

Matrix-effect correction and LLOQ suitability for low-concentration samples

Bioanalytical method validation for generic product development

COA-documented purity, isotopic enrichment, multi-supplier availability

Accuracy, precision, specificity per validation guidelines

Drug-drug interaction research in multi-drug plasma matrices

Co-eluting SIL internal standard

Ionization variability correction across complex sample sets

• [1] Wang L, Dai Y, Wang H, Liu H. Value of HPLC-MS/MS in detecting plasma ruxolitinib concentration in patients with hematopathy. Laboratory Medicine and Clinic. 2021;18(2):202-206. doi:10.3969/j.issn.1672-9455.2021.02.016. View Source
• [2] Li Z, Sun N, Zhang Q, Ma H-H, Wang D, Zhao Y-Z, et al. Development and application of an LC-MS/MS method for pharmacokinetic study of ruxolitinib in children with hemophagocytic lymphohistiocytosis. PMID: 35635540. Calibration range 0.5–400 ng/mL; intra- and inter-batch precision, accuracy, recovery, dilution completeness, and stability within acceptable standards; no matrix effects or residues found. View Source